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Compound of Interest

Compound Name: Cystothiazole B

Cat. No.: B1249687

Introduction

Cystothiazole B is a bithiazole-type antibiotic isolated from the myxobacterium Cystobacter
fuscus.[1][2] It is a structural analogue of the more abundant Cystothiazole A, from which it
differs by the presence of an additional hydroxyl group.[2] Like its parent compound,
Cystothiazole B exhibits notable antifungal and cytotoxic properties, which are attributed to
the inhibition of the mitochondrial respiratory chain.[1][2] This technical guide provides a
comprehensive overview of the spectroscopic data, structural elucidation, and experimental
protocols used in the characterization of Cystothiazole B, intended for researchers in natural
product chemistry, spectroscopy, and drug development.

Structural Elucidation

The structural determination of Cystothiazole B was accomplished through a combination of
detailed spectroscopic analysis and comparison with the well-characterized Cystothiazole A,
and was ultimately confirmed by total synthesis.[2][3] High-resolution fast atom bombardment
mass spectrometry (HR-FAB-MS) established the molecular formula of Cystothiazole B as
C20H26N205S2.[2]

A comparative analysis of the *H NMR spectra of Cystothiazoles A and B revealed a high
degree of similarity, suggesting a common molecular scaffold.[2] The key difference was
observed in the signals corresponding to the isopropyl group. In Cystothiazole B, the signals
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for the methine proton (H-14) and one of the two methyl groups of the isopropyl moiety present
in Cystothiazole A were absent. This, combined with the molecular formula indicating an
additional oxygen atom, strongly suggested that Cystothiazole B is the 14-hydroxy derivative
of Cystothiazole A.[2] The absolute stereochemistry of the molecule was later unequivocally
confirmed as [4R, 5S, 6(E)] through total chemical synthesis.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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